Cas no 731827-68-2 (Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI))

• Product Name: Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI)
• CAS No: 731827-68-2
• MF: C₂₄H₂₂N₄O₅S
• MW: 478.520284175873
• CID: 5987412
• PubChem ID: 5823970
• Update Time: 2023-12-13

Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• AKOS033912113
• DTXSID501039190
• 731827-68-2
• Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI)

• Inchi： 1S/C24H22N4O5S/c29-23(26-20-11-13-22(14-12-20)28-27-21-9-5-2-6-10-21)18-33-24(30)17-25-34(31,32)16-15-19-7-3-1-4-8-19/h1-16,25H,17-18H2,(H,26,29)/b16-15?,28-27+
• InChI Key： KYVXUDQFPNAHSD-IQJFVVIMSA-N
• SMILES： S(C=CC1C=CC=CC=1)(NCC(=O)OCC(NC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 478.13109099g/mol
• Monoisotopic Mass: 478.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides